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Compound of Interest

Compound Name: EC330

Cat. No.: B560640

EC330, a leukemia inhibitory factor (LIF) inhibitor, requires careful handling and disposal due to
its potential hazards. This guide provides essential safety and logistical information for
researchers, scientists, and drug development professionals to ensure the proper disposal of
EC330, minimizing environmental impact and maintaining laboratory safety.

Immediate Safety and Hazard Information

EC330 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. It is imperative to prevent its release into the environment. Standard laboratory
personal protective equipment (PPE), including safety goggles with side-shields, protective
gloves, and a lab coat, should be worn when handling EC330. In case of a spill, absorb the
material with an inert absorbent and dispose of it as hazardous waste[1].
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Property Value Reference
CAS Number 2016795-77-8 [2]
Molecular Formula C30H32F202 [2]
Molecular Weight 462.57 g/mol [2]
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Step-by-Step Disposal Protocol for EC330
This protocol outlines the necessary steps for the safe disposal of EC330 from a laboratory
setting.

. Waste Identification and Segregation:

Designate a specific hazardous waste container for EC330 and any materials contaminated
with it (e.g., pipette tips, gloves, absorbent paper).

Do not mix EC330 waste with other chemical waste streams unless compatibility has been
verified. The safety data sheet for EC330 does not list specific chemical incompatibilities, but
as a general good practice, avoid mixing with strong acids or bases unless part of a specific
neutralization protocol approved by your institution's environmental health and safety (EHS)
office.

Never dispose of EC330 down the drain or in the regular trash. This is critical to prevent
aguatic toxicity[1][3].

. Waste Container Selection and Labeling:

Use a chemically resistant, leak-proof container with a secure lid. High-density polyethylene
(HDPE) containers are a suitable choice for many chemical wastes.

Clearly label the waste container with the words "Hazardous Waste," the full chemical name
"EC330," and the approximate concentration and quantity. Your institution's EHS office will
provide specific labeling requirements.

. Waste Accumulation and Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area away
from general laboratory traffic.

Ensure the storage area has secondary containment to capture any potential leaks.

Follow your institution's guidelines for the maximum allowable volume of hazardous waste
that can be stored in a laboratory.
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. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste. They are responsible for ensuring the waste is transported to an
approved waste disposal plant in accordance with federal, state, and local regulations[1].

Provide the EHS office with all necessary information about the waste, as indicated on the
label.

. Disposal of Empty Containers:

Empty EC330 containers must also be disposed of as hazardous waste unless they have
been triple-rinsed.

To triple-rinse, use a suitable solvent (e.g., ethanol or acetone) that will dissolve EC330.
Collect all rinsate as hazardous waste and add it to your designated EC330 waste container.

After triple-rinsing and allowing the container to dry completely, deface the original label and
dispose of it according to your institution's procedures for clean glassware or plasticware.

Experimental Workflow for EC330 Disposal

Laboratory Procedures Environmental Health & Safety (EHS)
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Caption: Workflow for the proper disposal of EC330 waste from the laboratory.

This comprehensive guide ensures that all personnel handling EC330 are aware of the
necessary precautions and procedures for its safe and compliant disposal. Adherence to these
steps is crucial for protecting both laboratory personnel and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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